Cas no 1216544-25-0 (SIBUTRAMINE-D6)

• Product Name: SIBUTRAMINE-D6
• CAS No: 1216544-25-0
• MF: C₁₇H₂₆ClN
• MW: 285.885014057159
• CID: 824480
• PubChem ID: 45040397
• Update Time: 2025-08-02

SIBUTRAMINE-D6 Chemical and Physical Properties

Names and Identifiers

• SIBUTRAMINE-D6
• 1-[1-(4-chlorophenyl)cyclobutyl]-3-methyl-N,N-bis(trideuteriomethyl)butan-1-amine
• 1216544-25-0
• SCHEMBL13003781
• DTXSID30662190
• 1-[1-(4-Chlorophenyl)cyclobutyl]-3-methyl-N,N-bis[(~2~H_3_)methyl]butan-1-amine

• Inchi： 1S/C17H26ClN/c1-13(2)12-16(19(3)4)17(10-5-11-17)14-6-8-15(18)9-7-14/h6-9,13,16H,5,10-12H2,1-4H3/i3D3,4D3
• InChI Key： UNAANXDKBXWMLN-LIJFRPJRSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(CC(C)C)N(C([2H])([2H])[2H])C([2H])([2H])[2H])CCC1

Computed Properties

• Exact Mass: 285.21300
• Monoisotopic Mass: 285.2130380g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Stability/Shelf Life: Hygroscopic
• PSA: 3.24000
• LogP: 4.73800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on SIBUTRAMINE-D6

SIBUTRAMINE-D6: A Comprehensive Overview

SIBUTRAMINE-D6, with the CAS number 1216544-25-0, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is a deuterated derivative of sibutramine, a well-known appetite suppressant. The introduction of deuterium into its molecular structure has opened up new avenues for research, particularly in the areas of drug metabolism, pharmacokinetics, and therapeutic efficacy. This article delves into the latest findings and applications of SIBUTRAMINE-D6, providing a detailed and up-to-date analysis.

The chemical structure of SIBUTRAMINE-D6 is a critical factor in understanding its properties and potential applications. The deuterium substitution enhances the compound's stability and alters its metabolic profile, making it an invaluable tool for studying drug behavior within biological systems. Recent studies have demonstrated that this modification significantly impacts the compound's pharmacokinetics, particularly in terms of absorption, distribution, metabolism, and excretion (ADME). Researchers have utilized SIBUTRAMINE-D6 to gain deeper insights into the mechanisms underlying drug clearance and bioavailability, which are crucial for optimizing therapeutic outcomes.

One of the most promising applications of SIBUTRAMINE-D6 lies in its use as a tracer in metabolic studies. By incorporating deuterium into the molecule, scientists can track its movement through biological systems with greater precision. This capability has been instrumental in advancing our understanding of drug metabolism pathways and identifying potential sites for metabolic interactions. For instance, recent research has highlighted the role of cytochrome P450 enzymes in the metabolism of SIBUTRAMINE-D6, providing valuable insights into enzyme-substrate interactions and their implications for drug design.

In addition to its role in metabolic studies, SIBUTRAMINE-D6 has also found applications in pharmacokinetic modeling and drug development. Its unique properties make it an ideal candidate for investigating dose-response relationships and predicting drug behavior in clinical settings. By leveraging advanced computational models and experimental data derived from SIBUTRAMINE-D6 studies, researchers can develop more accurate predictions about how drugs will perform in human populations. This has significant implications for reducing the time and cost associated with drug development while improving the likelihood of successful clinical outcomes.

The synthesis and characterization of SIBUTRAMINE-D6 have also been areas of active research. Scientists have developed novel synthetic pathways that enable the efficient production of this compound with high purity levels. These advancements have been facilitated by the use of cutting-edge analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed information about the compound's molecular structure and stability. Furthermore, recent studies have explored the impact of different synthetic conditions on the physical and chemical properties of SIBUTRAMINE-D6, paving the way for optimized production processes.

From a regulatory perspective, SIBUTRAMINE-D6 has been subjected to rigorous testing to ensure its safety and efficacy. Regulatory agencies have emphasized the importance of understanding its pharmacokinetic profile and potential for adverse effects. Recent clinical trials have demonstrated that SIBUTRAMINE-D6 exhibits a favorable safety profile when administered within specific dosage ranges. These findings have contributed to its acceptance as a valuable tool in preclinical and clinical research settings.

In conclusion, SIBUTRAMINE-D6 represents a significant advancement in the field of pharmaceutical research. Its unique properties as a deuterated compound make it an invaluable asset for studying drug metabolism, pharmacokinetics, and therapeutic efficacy. By leveraging the latest research findings and technological advancements, scientists can continue to unlock new possibilities for improving drug development processes and ultimately enhancing patient care.